![molecular formula C19H23NO3 B269391 N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide](/img/structure/B269391.png)
N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide
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Overview
Description
N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide, also known as EEPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. EEPPA is a member of the family of phenylpropanamides, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes and proteins in the body. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. By inhibiting HDACs, this compound can alter gene expression patterns and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase enzymes. This compound has also been found to inhibit the activity of certain enzymes and proteins involved in inflammation, which can lead to a reduction in inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide for lab experiments is its ability to induce apoptosis in cancer cells. This makes it a useful tool for studying the mechanisms of apoptosis and for developing new cancer treatments. However, one of the limitations of this compound is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide. One area of research is the development of new cancer treatments based on this compound. Studies have shown that this compound can induce apoptosis in various types of cancer cells, and researchers are exploring ways to use this property to develop new cancer treatments. Another area of research is the study of the mechanism of action of this compound. Researchers are working to understand how this compound inhibits the activity of HDACs and other enzymes and proteins in the body. Finally, researchers are exploring ways to reduce the toxicity of this compound, which could expand its use in lab experiments.
Synthesis Methods
The synthesis of N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide is a multi-step process that involves the use of various reagents and solvents. One of the most common methods for synthesizing this compound is through the reaction of 2-(2-ethoxyethoxy)aniline with 3-phenylpropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through various techniques such as column chromatography or recrystallization.
Scientific Research Applications
N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been found to have potential applications in various fields of research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been found to have anti-inflammatory properties and can be used in the treatment of various inflammatory conditions such as arthritis.
properties
Molecular Formula |
C19H23NO3 |
---|---|
Molecular Weight |
313.4 g/mol |
IUPAC Name |
N-[2-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide |
InChI |
InChI=1S/C19H23NO3/c1-2-22-14-15-23-18-11-7-6-10-17(18)20-19(21)13-12-16-8-4-3-5-9-16/h3-11H,2,12-15H2,1H3,(H,20,21) |
InChI Key |
HPEAMEONDGVBPB-UHFFFAOYSA-N |
SMILES |
CCOCCOC1=CC=CC=C1NC(=O)CCC2=CC=CC=C2 |
Canonical SMILES |
CCOCCOC1=CC=CC=C1NC(=O)CCC2=CC=CC=C2 |
Origin of Product |
United States |
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